Cas no 866345-36-0 (N-(4-chlorophenyl)-2-3-(4-ethoxybenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide)

• Product Name: N-(4-chlorophenyl)-2-3-(4-ethoxybenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• CAS No: 866345-36-0
• MF: C₂₆H₂₀ClFN₂O₄
• MW: 478.899409294128
• CID: 5923618
• PubChem ID: 2135589
• Update Time: 2025-06-30

N-(4-chlorophenyl)-2-3-(4-ethoxybenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-[3-(4-ethoxybenzoyl)-6-fluoro-4-oxoquinolin-1-yl]acetamide
• 1(4H)-Quinolineacetamide, N-(4-chlorophenyl)-3-(4-ethoxybenzoyl)-6-fluoro-4-oxo-
• AKOS001818622
• 866345-36-0
• N-(4-chlorophenyl)-2-(3-(4-ethoxybenzoyl)-6-fluoro-4-oxoquinolin-1(4H)-yl)acetamide
• N-(4-chlorophenyl)-2-[3-(4-ethoxybenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]acetamide
• F1602-0520
• N-(4-chlorophenyl)-2-3-(4-ethoxybenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide

• Inchi： 1S/C26H20ClFN2O4/c1-2-34-20-10-3-16(4-11-20)25(32)22-14-30(23-12-7-18(28)13-21(23)26(22)33)15-24(31)29-19-8-5-17(27)6-9-19/h3-14H,2,15H2,1H3,(H,29,31)
• InChI Key： NGDPKCXECKMXJB-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(Cl)C=C2)=O)C2=C(C=C(F)C=C2)C(=O)C(C(=O)C2=CC=C(OCC)C=C2)=C1

Computed Properties

• Exact Mass: 478.1095630g/mol
• Monoisotopic Mass: 478.1095630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 75.7Ų

Additional information on N-(4-chlorophenyl)-2-3-(4-ethoxybenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide

Research Brief on N-(4-chlorophenyl)-2-3-(4-ethoxybenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS: 866345-36-0)

In recent years, the compound N-(4-chlorophenyl)-2-3-(4-ethoxybenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS: 866345-36-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, with its complex structure and potential therapeutic applications, has been the subject of numerous studies aimed at elucidating its pharmacological properties, mechanism of action, and potential clinical uses. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific literature and industry developments.

The primary focus of recent research on 866345-36-0 has been its role as a modulator of specific biological pathways, particularly those involved in inflammation and cancer. Studies have demonstrated that this compound exhibits potent inhibitory effects on key enzymes and receptors, making it a promising candidate for drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in targeting cyclooxygenase-2 (COX-2) and epidermal growth factor receptor (EGFR), both of which are critical in the progression of various cancers and inflammatory diseases.

Another significant area of investigation has been the pharmacokinetic profile of 866345-36-0. Recent preclinical studies have shown that the compound possesses favorable absorption and distribution characteristics, with a half-life that supports once-daily dosing in animal models. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Advanced computational modeling and structure-activity relationship (SAR) studies are currently being employed to refine the compound's properties and enhance its therapeutic index.

In addition to its pharmacological potential, the synthesis and scalable production of 866345-36-0 have also been areas of active research. A 2024 patent application detailed an improved synthetic route that increases yield and reduces impurities, addressing previous limitations in large-scale manufacturing. This development is particularly noteworthy for pharmaceutical companies looking to advance the compound into clinical trials.

Looking ahead, the future of 866345-36-0 appears promising, with several research groups and biotech firms exploring its applications beyond its initial indications. Collaborative efforts between academia and industry are expected to accelerate its translation from bench to bedside. Nevertheless, further studies are needed to fully understand its long-term safety profile and efficacy in human subjects. This research brief underscores the importance of continued investment in the development of 866345-36-0 as a potential breakthrough therapy in the chemical biology and pharmaceutical landscape.